Cas no 1363166-24-8 (O1-tert-butyl O3-ethyl 3-isopropylpiperidine-1,3-dicarboxylate)

• Product Name: O1-tert-butyl O3-ethyl 3-isopropylpiperidine-1,3-dicarboxylate
• CAS No: 1363166-24-8
• MF: C₁₆H₂₉NO₄
• MW: 299.405765295029
• MDL: MFCD21641315
• CID: 1056995
• PubChem ID: 74889476
• Update Time: 2025-05-25

O1-tert-butyl O3-ethyl 3-isopropylpiperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-Boc-3-isopropylpiperidine-3-carboxylate
• 3-(1-methylethyl)-1,3-Piperidinedicarboxylic acid 1-(1,1-dimethylethyl) 3-ethyl ester
• 3-Ethyl 1-(2-methyl-2-propanyl) 3-isopropyl-1,3-piperidinedicarbo xylate
• 6640AJ
• TRA0085244
• SY018689
• Ethyl1-Boc-3-isopropylpiperidine-3-carboxylate
• O1-tert-butyl O3-ethyl 3-isopropylpiperidine-1,3-dicarboxylate
• 1-(tert-Butyl) 3-ethyl 3-isopropylpiperidine-1,3-dicarboxylate
• MFCD21641315
• SB43260
• 1,3-Piperidinedicarboxylic acid, 3-(1-methylethyl)-, 1-(1,1-dimethylethyl) 3-ethyl ester
• AMY9141
• CS-0151866
• 1-(tert-Butyl)3-ethyl3-isopropylpiperidine-1,3-dicarboxylate
• DA-18034
• 1-TERT-BUTYL 3-ETHYL 3-ISOPROPYLPIPERIDINE-1,3-DICARBOXYLATE
• AS-32227
• SCHEMBL21749174
• 1363166-24-8
• AKOS024256926
• 1-O-tert-butyl 3-O-ethyl 3-propan-2-ylpiperidine-1,3-dicarboxylate

• MDL： MFCD21641315
• Inchi： 1S/C16H29NO4/c1-7-20-13(18)16(12(2)3)9-8-10-17(11-16)14(19)21-15(4,5)6/h12H,7-11H2,1-6H3
• InChI Key： KIZNSLKGLUNCCP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CN(C(=O)OC(C)(C)C)CCC1)C(C)C)=O

Computed Properties

• Exact Mass: 299.21000
• Monoisotopic Mass: 299.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 3

Experimental Properties

• PSA: 55.84000
• LogP: 3.16070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on O1-tert-butyl O3-ethyl 3-isopropylpiperidine-1,3-dicarboxylate

Research Brief on O1-tert-butyl O3-ethyl 3-isopropylpiperidine-1,3-dicarboxylate (CAS: 1363166-24-8) in Chemical Biology and Pharmaceutical Applications

O1-tert-butyl O3-ethyl 3-isopropylpiperidine-1,3-dicarboxylate (CAS: 1363166-24-8) is a piperidine-based dicarboxylate derivative that has recently garnered attention in chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting neurological disorders and metabolic diseases. Its unique structural features, including the tert-butyl and ethyl ester groups, contribute to its reactivity and potential as a building block for more complex pharmacophores.

Recent studies have highlighted the role of O1-tert-butyl O3-ethyl 3-isopropylpiperidine-1,3-dicarboxylate in the synthesis of small-molecule modulators of G-protein-coupled receptors (GPCRs). A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of selective dopamine D3 receptor ligands, which are being investigated for their potential in treating Parkinson's disease and schizophrenia. The compound's isopropyl group at the 3-position of the piperidine ring was found to be critical for achieving high receptor subtype selectivity.

In the field of drug metabolism, researchers have explored the pharmacokinetic properties of derivatives synthesized from this intermediate. A preclinical study published in Drug Metabolism and Disposition (2024) reported that compounds derived from O1-tert-butyl O3-ethyl 3-isopropylpiperidine-1,3-dicarboxylate exhibited favorable blood-brain barrier penetration and metabolic stability in rodent models. These findings suggest its potential for developing central nervous system (CNS)-targeted therapeutics with improved bioavailability profiles.

The synthetic utility of this compound has been further demonstrated in recent work on protease inhibitors. A team at MIT reported in ACS Chemical Biology (2024) its incorporation into novel covalent inhibitors of SARS-CoV-2 main protease, where the dicarboxylate moiety served as a key recognition element. The tert-butyl protecting group was strategically employed to control the timing of carboxylate deprotection during the synthetic sequence, showcasing the compound's value in complex multi-step syntheses.

From a chemical biology perspective, O1-tert-butyl O3-ethyl 3-isopropylpiperidine-1,3-dicarboxylate has been utilized as a molecular probe to study enzyme-substrate interactions. Its fluorescence-tagged derivatives have enabled real-time monitoring of esterase activity in live cells, as described in a recent Nature Chemical Biology publication (2024). This application highlights the compound's versatility beyond its role as a synthetic intermediate.

Looking forward, the pharmaceutical industry is showing increased interest in this compound as evidenced by recent patent filings. A 2024 patent application by a major pharmaceutical company describes its use in preparing a new class of dual-acting antidiabetic agents that simultaneously target PPARγ and GPR40 receptors. The structural flexibility offered by the compound's two ester groups allows for systematic optimization of both pharmacodynamic and pharmacokinetic properties in drug candidates.

In conclusion, O1-tert-butyl O3-ethyl 3-isopropylpiperidine-1,3-dicarboxylate (CAS: 1363166-24-8) represents a valuable chemical tool with diverse applications in medicinal chemistry and drug discovery. Its unique structural features continue to enable the development of novel therapeutic agents across multiple disease areas. Future research directions may focus on expanding its utility in targeted protein degradation strategies and as a scaffold for covalent inhibitor design.